N-(2,3-dimethylphenyl)-2-((4-(2,5-dimethylphenyl)-5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[[4-(2,5-dimethylphenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C25H26N6O3S/c1-14-8-9-16(3)20(10-14)31-21(11-18-12-22(32)28-24(34)26-18)29-30-25(31)35-13-23(33)27-19-7-5-6-15(2)17(19)4/h5-10,12H,11,13H2,1-4H3,(H,27,33)(H2,26,28,32,34)
• InChI Key: RNFFZSMHTQXVNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C(=NN=C2SCC(=O)NC3=CC=CC(=C3C)C)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C25H26N6O3S
• Molecular Weight: 490.6 g/mol

Description

N-(2,3-dimethylphenyl)-2-((4-(2,5-dimethylphenyl)-5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H26N6O3S and its molecular weight is 490.58. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dimethylphenyl)-2-((4-(2,5-dimethylphenyl)-5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dimethylphenyl)-2-((4-(2,5-dimethylphenyl)-5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Compounds Research studies have explored the synthesis of new compounds through reactions involving similar complex molecules. For instance, Hassneen and Abdallah (2003) discussed new routes to pyridino[2,3-d]pyrimidin-4-one and pyridino-[2,3-d]triazolino[4,5-a]pyrimidin-5-one derivatives, highlighting the chemical reactions and synthesis of these compounds, which are crucial for advancing chemical knowledge and applications in various fields (Hassneen & Abdallah, 2003).

Potential Biological Activities Another area of interest is the exploration of the biological activities of these compounds. Abu‐Hashem, Al-Hussain, and Zaki (2020) synthesized novel compounds derived from visnaginone and khellinone, which were evaluated for their anti-inflammatory and analgesic activities. This study indicates the potential therapeutic applications of such compounds, emphasizing their role in medical research (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Chemical Structure and Properties Investigations into the chemical structure and properties of similar compounds are also a significant focus. Banfield, Fallon, and Gatehouse (1987) detailed the formation and X-ray structure determination of a compound derived from reactions involving similar complex molecules, providing valuable insights into the molecular structure and its implications for chemical behavior and applications (Banfield, Fallon, & Gatehouse, 1987).